Cas no 1082766-40-2 (5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole
• CAS No: 1082766-40-2
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• MDL: MFCD11505322
• CID: 1087837
• PubChem ID: 29893201
• Update Time: 2025-07-25

5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole
• 1,2,4-oxadiazole, 5-(chloromethyl)-3-(2-methoxyethyl)-
• ALBB-022791
• AKOS005350975
• MFCD11505322
• DTXSID20652005
• EN300-69190
• G23329
• LS-07042
• F8881-3788
• 5-(chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole(SALTDATA: FREE)
• 1082766-40-2

• MDL： MFCD11505322
• Inchi： 1S/C6H9ClN2O2/c1-10-3-2-5-8-6(4-7)11-9-5/h2-4H2,1H3
• InChI Key： DGRUCCSICIDDGX-UHFFFAOYSA-N
• SMILES： ClCC1=NC(CCOC)=NO1

Computed Properties

• Exact Mass: 176.0352552g/mol
• Monoisotopic Mass: 176.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole

Introduction to 5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole (CAS No. 1082766-40-2)

5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole, identified by the CAS number 1082766-40-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the oxadiazole class, which is widely recognized for its versatile applications in medicinal chemistry due to its unique structural and electronic properties. The presence of both a chloromethyl group and an alkyl ether side chain makes this molecule particularly interesting for further functionalization and derivatization, offering a rich scaffold for the development of novel bioactive molecules.

The 1,2,4-oxadiazole core is a key pharmacophore in many drug candidates, exhibiting a broad spectrum of biological activities. Its rigid bicyclic structure provides stability while allowing for modifications at various positions, including the 3-position where the (2-methoxyethyl) group is attached. This particular substitution pattern enhances the compound's solubility and metabolic stability, making it a promising candidate for further exploration in drug design.

In recent years, there has been growing interest in oxadiazole derivatives as potential therapeutic agents. Studies have demonstrated that modifications at the 5-position, such as the introduction of a chloromethyl group, can significantly influence the compound's reactivity and biological efficacy. The chloromethyl moiety serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex derivatives through nucleophilic addition reactions. This feature is particularly valuable in medicinal chemistry, where rapid and efficient synthesis pathways are crucial.

The (2-methoxyethyl) side chain at the 3-position of the oxadiazole ring contributes to the compound's overall pharmacokinetic properties. Methoxy groups are known to enhance lipophilicity while maintaining water solubility, which is essential for oral bioavailability and tissue penetration. This balance makes 5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole an attractive intermediate for designing molecules with improved pharmacological profiles.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Modeling studies suggest that this compound may exhibit inhibitory activity against various enzyme targets relevant to inflammatory and infectious diseases. The combination of electronic and steric effects arising from its structure could lead to potent binding affinities when screened against biological receptors or enzymes.

The synthesis of 5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as malononitrile derivatives and methoxymethanol reagents, the oxadiazole ring can be constructed through cyclocondensation reactions under controlled conditions. The subsequent introduction of the chloromethyl group via chlorination or hydrolysis of an ester precursor ensures high regioselectivity and yield.

One notable application of this compound lies in its use as a building block for more complex heterocycles. By further functionalizing the remaining positions on the oxadiazole ring—such as introducing amine or thiol groups—the compound can be transformed into derivatives with enhanced binding properties. Such modifications are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions or enzyme catalysis.

The pharmaceutical industry has increasingly recognized the potential of oxadiazole derivatives due to their structural diversity and biological activity. Several patents and research papers have been published exploring their applications in treating neurological disorders, cancer, and infectious diseases. The unique electronic distribution within the molecule allows it to interact with biological targets in multiple ways, increasing its therapeutic versatility.

In conclusion,5-(Chloromethyl)-3-(2-methoxyethyl)-1,2,4-oxadiazole (CAS No. 1082766-40-2) represents a valuable asset in medicinal chemistry research. Its structural features—combining a reactive chloromethyl group with a stabilizing (2-methoxyethyl) side chain—make it an excellent candidate for further derivatization and drug discovery efforts. As computational methods continue to improve our understanding of molecular interactions,this compound is poised to play an important role in developing next-generation therapeutics.